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Compound of Interest

Compound Name: Bromocresol Green

Cat. No.: B025135 Get Quote

These application notes provide a comprehensive overview and detailed protocols for the

determination of serum albumin concentration using the bromocresol green (BCG) method.

This colorimetric assay is a widely used, simple, and rapid technique suitable for various

biological samples, including serum and plasma.

Principle of the Method
The bromocresol green (BCG) assay is based on the specific binding of the anionic dye,

bromocresol green, to albumin at an acidic pH.[1][2] In an acidic buffer, BCG is in its yellow,

protonated form. When albumin is present, it binds to the BCG dye, causing a conformational

change in the dye molecule. This binding results in a shift of the dye's absorption maximum,

leading to a color change from yellow-green to a stable green-blue complex.[1][2][3] The

intensity of the color produced is directly proportional to the concentration of albumin in the

sample and can be quantified spectrophotometrically by measuring the absorbance at a

specific wavelength, typically between 620 and 630 nm.[1][2][3][4]
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Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b025135?utm_src=pdf-interest
https://www.benchchem.com/product/b025135?utm_src=pdf-body
https://www.benchchem.com/product/b025135?utm_src=pdf-body
https://www.benchchem.com/product/b025135?utm_src=pdf-body
https://atlas-medical.com/upload/productFiles/208001/Albumin%20%20Package%20Insert.pdf
https://public-mqtt.owntracks.org/Download_PDFS/papersCollection/hUeGm5/Bromocresol%20Green%20Albumin.pdf
https://atlas-medical.com/upload/productFiles/208001/Albumin%20%20Package%20Insert.pdf
https://public-mqtt.owntracks.org/Download_PDFS/papersCollection/hUeGm5/Bromocresol%20Green%20Albumin.pdf
https://www.elabscience.com/p/albumin-alb-colorimetric-assay-kit-bromocresol-green-method--e-bc-k057-s
https://atlas-medical.com/upload/productFiles/208001/Albumin%20%20Package%20Insert.pdf
https://public-mqtt.owntracks.org/Download_PDFS/papersCollection/hUeGm5/Bromocresol%20Green%20Albumin.pdf
https://www.elabscience.com/p/albumin-alb-colorimetric-assay-kit-bromocresol-green-method--e-bc-k057-s
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/462/095/mak124pis-mk.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

ProductAlbumin

BCG-Albumin Complex Green-Blue color

Binding at
acidic pH (e.g., 4.2)

Bromocresol Green (BCG) Yellow form at acidic pH
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Preparation

Assay Procedure

Data Analysis
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(Dilute if necessary)

Add BCG Reagent

Incubate at
Room Temperature

Measure Absorbance
at 620-630 nm

Subtract Blank
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Curve

Calculate Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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